(Z)-2-Cyano-3-[4-(4-hydroxypiperidin-1-yl)phenyl]-N-propan-2-ylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[4-(4-hydroxypiperidin-1-yl)phenyl]-N-propan-2-ylprop-2-enamide
• InChI: InChI=1S/C18H23N3O2/c1-13(2)20-18(23)15(12-19)11-14-3-5-16(6-4-14)21-9-7-17(22)8-10-21/h3-6,11,13,17,22H,7-10H2,1-2H3,(H,20,23)/b15-11-
• InChI Key: MIJSLOZYTUWHRV-PTNGSMBKSA-N
• Canonical SMILES: CC(C)NC(=O)C(=CC1=CC=C(C=C1)N2CCC(CC2)O)C#N
• Isomeric SMILES: CC(C)NC(=O)/C(=C\C1=CC=C(C=C1)N2CCC(CC2)O)/C#N
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

The compound is a derivative of 4-hydroxypiperidine. 4-Hydroxypiperidine is a chemical compound used in the synthesis of various pharmaceuticals. It has been used in the synthesis of a highly potent and selective IP (PGI2 receptor) agonist.

Chemical Reactions Analysis

The chemical reactions involving 4-hydroxypiperidine derivatives have been studied, particularly in the context of their antiproliferative activity against human tumor cell lines.

Physical And Chemical Properties Analysis

4-Hydroxypiperidine has a molecular weight of 101.15, a melting point of 86-90 °C, and a boiling point of 108-114 °C/10 mmHg. It is soluble in water and slightly soluble in chloroform and methanol.

Mechanism of Action

The mechanism of action of 4-hydroxypiperidine derivatives has been studied in the context of their antitumor activity. For example, one compound was found to inhibit colony formation and cell migration of H1975 cells.

Safety and Hazards

4-Hydroxypiperidine is classified as an irritant. It has hazard statements H315-H319, which indicate that it causes skin irritation and serious eye irritation.

Future Directions

The development of anticancer drugs with high specificity and low toxicity is a research hotspot. Pyrimidine derivatives containing the 4-hydroxypiperidine group, such as the one you mentioned, could be promising leads for further studies.